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Compound of Interest

Compound Name:
5-Bromo-N-methoxy-N-

methylthiophene-2-carboxamide

Cat. No.: B12288996

Get Quote

Chemical Identity & Physiochemical Profile
Compound Name: 5-Bromo-

-methoxy-

-methylthiophene-2-carboxamide Common Name: 5-Bromothiophene Weinreb Amide CAS
Number: 1236066-84-4 Molecular Formula: C

H

BrNO

S Molecular Weight: 250.11 g/mol [1]

Physiochemical Properties Table
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Property Value / Characteristic Experimental Note

Physical State Viscous oil or low-melting solid
Tendency to solidify upon

prolonged refrigeration.[1]

Solubility
Soluble in DCM, THF, EtOAc,

MeOH

Poor solubility in water;

hydrolyzes slowly.

Partition Coeff. LogP ~ 1.8 - 2.1 (Predicted)
Lipophilic; penetrates skin

barriers easily.[1]

Stability Light & Moisture Sensitive

C–Br bond susceptible to

photolytic cleavage; Amide

stable to weak acid/base.[1]

Boiling Point >250°C (Predicted)
Decomposes before boiling at

atm pressure.

Hazard Identification & Toxicology (GHS
Classification)
Note: As a research intermediate, specific toxicological data (LD50) is often unavailable. The

following classification is derived from Structure-Activity Relationship (SAR) analysis of the

parent acid (5-bromothiophene-2-carboxylic acid) and the Weinreb amine moiety.

Predicted GHS Classification
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Sensitization: Thiophene derivatives are known contact sensitizers.[1]

Toxicology Insights (The "Why")
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Weinreb Moiety (

-dimethylhydroxylamine): Upon metabolic or chemical hydrolysis, this compound releases

-dimethylhydroxylamine.[1] This byproduct is a known skin irritant and can complex with
metals in metalloenzymes, potentially disrupting cellular respiration.

Thiophene Ring: The heterocyclic sulfur and halogen (Br) combination increases lipophilicity,

facilitating dermal absorption. Thiophenes are metabolically activated to reactive

sulfoxides/epoxides, which can form protein adducts leading to sensitization.

Alkylating Potential: While less reactive than alkyl halides, the C–Br bond on the electron-

rich thiophene ring can undergo oxidative insertion or radical formation under UV light,

posing a risk of forming reactive radical species.

Synthesis & Stability Context
Understanding the synthesis aids in anticipating impurities (e.g., residual activating agents).

Workflow Diagram: CDI-Mediated Synthesis
The following diagram illustrates the standard synthesis pathway, highlighting critical safety

control points (SCPs).

Safety Critical Points
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Acyl Imidazole Quench:
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(CAS 1236066-84-4)
Isolation
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Caption: Synthesis workflow via CDI activation. Note the CO2 evolution step (yellow) requiring

pressure venting.

Stability Note: Unlike acid chlorides, this Weinreb amide is stable to flash chromatography on

silica gel. However, it should be stored under inert gas (Argon/Nitrogen) at 2–8°C to prevent
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slow oxidation of the thiophene sulfur.

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Component Recommendation Scientific Rationale

Gloves
Nitrile (Double gloving) or

Laminate (Silver Shield)

Thiophene derivatives can

permeate latex rapidly.[1]

Double nitrile provides a

breakthrough time >4 hours.

Respiratory
P95 / N95 (Solids) or OV

Cartridge (Solutions)

Prevents inhalation of dust or

solvent vapors.[1] Essential

during weighing.

Eye Protection Chemical Goggles

Safety glasses are insufficient

if the oil splashes; hydrolysis

releases irritating amine

vapors.[1]

Operational Protocols
Weighing: Must be performed in a fume hood or a powder containment enclosure.[1] Do not

weigh on an open bench.

Solvent Choice: Avoid dimethyl sulfoxide (DMSO) for storage if possible, as it enhances skin

permeability of the solute. Preferred solvents: Dichloromethane (DCM), Tetrahydrofuran

(THF).

Glassware: Use amber glassware or wrap flasks in aluminum foil. The C–Br bond is

photolabile; UV exposure can generate HBr and radical impurities.

Emergency Response & Disposal
Emergency Logic Tree
This decision tree guides the immediate response to exposure or spills.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemscene.com/product/1236066-84-4.html
https://www.chemscene.com/product/1236066-84-4.html
https://www.chemscene.com/product/1236066-84-4.html
https://www.chemscene.com/product/1236066-84-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12288996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Detected

Identify Type

Skin Contact Eye Contact Spill (>10g)

Wash 15 min
(Soap + Water)
Discard Gloves

Flush 15 min
Lift Eyelids

Seek Medical Aid

Evacuate Area
Ventilate

Absorb w/ Vermiculite

Medical Review:
Monitor for sensitization

Click to download full resolution via product page

Caption: Immediate response logic for exposure or release events.

Waste Disposal[2][3][4]
Stream: Halogenated Organic Waste.[1]

Pre-treatment: Do not mix with strong oxidizers (e.g., nitric acid) or strong reducing agents

(e.g., LAH) in the waste stream, as this may generate heat or toxic gases (NOx, HBr).

Decontamination: Glassware should be rinsed with acetone, then washed with an alkaline

detergent to neutralize potential acidic hydrolysis products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.organic-chemistry.org/abstracts/literature/105.shtm
https://pubs.acs.org/doi/10.1021/jo015524b
https://www.benchchem.com/product/b12288996?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1236066-84-4.html
https://www.fishersci.com/store/msds?partNumber=AC16665EA&productDescription=5-BROMO-2-THIOPHENECARBA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/605722
https://pubchem.ncbi.nlm.nih.gov/compound/605722
https://www.organic-chemistry.org/abstracts/literature/105.shtm
https://www.organic-chemistry.org/abstracts/literature/105.shtm
https://www.benchchem.com/product/b12288996/docs#technical-safety-handling-guide-5-bromothiophene-weinreb-amide
https://www.benchchem.com/product/b12288996/docs#technical-safety-handling-guide-5-bromothiophene-weinreb-amide
https://www.benchchem.com/product/b12288996/docs#technical-safety-handling-guide-5-bromothiophene-weinreb-amide
https://www.benchchem.com/product/b12288996/docs#technical-safety-handling-guide-5-bromothiophene-weinreb-amide
https://www.benchchem.com/product/b12288996?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12288996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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